1. Home
  2. Product
  3. Main Products
  4. deacetylcephalosporin C
deacetylcephalosporin C deacetylcephalosporin C Deacetylcephalosporin C is a 3-hydroxymethylcephalosporin having a (5-amino-5-carboxypentanoyl)amino group at the 7-position. It is a conjugate acid of a deacetylcephalosporin C(1-).
Brand Name: Vulcanchem
CAS No.: 1476-46-6
VCID: VC0075736
InChI: InChI=1S/C14H19N3O7S/c15-7(13(21)22)2-1-3-8(19)16-9-11(20)17-10(14(23)24)6(4-18)5-25-12(9)17/h7,9,12,18H,1-5,15H2,(H,16,19)(H,21,22)(H,23,24)/t7-,9-,12-/m1/s1
SMILES: C1C(=C(N2C(S1)C(C2=O)NC(=O)CCCC(C(=O)O)N)C(=O)O)CO
Molecular Formula: C14H19N3O7S
Molecular Weight: 373.38 g/mol

deacetylcephalosporin C

CAS No.: 1476-46-6

Main Products

VCID: VC0075736

Molecular Formula: C14H19N3O7S

Molecular Weight: 373.38 g/mol

deacetylcephalosporin C - 1476-46-6

CAS No. 1476-46-6
Product Name deacetylcephalosporin C
Molecular Formula C14H19N3O7S
Molecular Weight 373.38 g/mol
IUPAC Name (6R,7R)-7-[[(5R)-5-amino-5-carboxypentanoyl]amino]-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Standard InChI InChI=1S/C14H19N3O7S/c15-7(13(21)22)2-1-3-8(19)16-9-11(20)17-10(14(23)24)6(4-18)5-25-12(9)17/h7,9,12,18H,1-5,15H2,(H,16,19)(H,21,22)(H,23,24)/t7-,9-,12-/m1/s1
Standard InChIKey XWCFYHBHOFBVIV-JWKOBGCHSA-N
Isomeric SMILES C1C(=C(N2[C@H](S1)[C@@H](C2=O)NC(=O)CCC[C@H](C(=O)O)N)C(=O)O)CO
SMILES C1C(=C(N2C(S1)C(C2=O)NC(=O)CCCC(C(=O)O)N)C(=O)O)CO
Canonical SMILES C1C(=C(N2C(S1)C(C2=O)NC(=O)CCCC(C(=O)O)N)C(=O)O)CO
Description Deacetylcephalosporin C is a 3-hydroxymethylcephalosporin having a (5-amino-5-carboxypentanoyl)amino group at the 7-position. It is a conjugate acid of a deacetylcephalosporin C(1-).
Synonyms deacetylcephalosporin C
deacetylcephalosporin C, (6R-(6alpha,7beta))-isomer
deacetylcephalosporin C, monopotassium salt
deacetylcephalosporin C, monosodium salt
deacetylcephalosporin C, potassium salt
deacetylcephalosporin C, sodium salt
PubChem Compound 160577
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19